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brucine N-oxide hydrate brucine N-oxide hydrate
Brand Name: Vulcanchem
CAS No.: 17301-81-4
VCID: VC0097869
InChI: InChI=1S/C23H26N2O5/c1-28-16-8-14-15(9-17(16)29-2)24-20(26)10-18-21-13-7-19-23(14,22(21)24)4-5-25(19,27)11-12(13)3-6-30-18/h3,8-9,13,18-19,21-22H,4-7,10-11H2,1-2H3/t13-,18?,19-,21?,22?,23+,25?/m0/s1
SMILES: COC1=C(C=C2C(=C1)C34CC[N+]5(C3CC6C7C4N2C(=O)CC7OCC=C6C5)[O-])OC
Molecular Formula: C23H28N2O6
Molecular Weight: 410.5 g/mol

brucine N-oxide hydrate

CAS No.: 17301-81-4

Main Products

VCID: VC0097869

Molecular Formula: C23H28N2O6

Molecular Weight: 410.5 g/mol

brucine N-oxide hydrate - 17301-81-4

CAS No. 17301-81-4
Product Name brucine N-oxide hydrate
Molecular Formula C23H28N2O6
Molecular Weight 410.5 g/mol
IUPAC Name (4aR,5aS,8aS)-10,11-dimethoxy-6-oxido-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-6-ium-14-one
Standard InChI InChI=1S/C23H26N2O5/c1-28-16-8-14-15(9-17(16)29-2)24-20(26)10-18-21-13-7-19-23(14,22(21)24)4-5-25(19,27)11-12(13)3-6-30-18/h3,8-9,13,18-19,21-22H,4-7,10-11H2,1-2H3/t13-,18?,19-,21?,22?,23+,25?/m0/s1
Standard InChIKey HHHQMKWPZAYIAE-ZLGAFOTDSA-N
Isomeric SMILES COC1=C(C=C2C(=C1)[C@]34CC[N+]5([C@H]3C[C@@H]6C7C4N2C(=O)CC7OCC=C6C5)[O-])OC
SMILES COC1=C(C=C2C(=C1)C34CC[N+]5(C3CC6C7C4N2C(=O)CC7OCC=C6C5)[O-])OC
Canonical SMILES COC1=C(C=C2C(=C1)C34CC[N+]5(C3CC6C7C4N2C(=O)CC7OCC=C6C5)[O-])OC
Synonyms brucine N-oxide
PubChem Compound 161215
Last Modified Nov 09 2021
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